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Compound of Interest

Compound Name: Naphthol Green B

Cat. No.: B15552161

For Researchers, Scientists, and Drug Development Professionals

Naphthol Green B (C.l. 10020; Acid Green 1) is a synthetic, water-soluble nitroso dye
commonly utilized in histology and other scientific applications for its ability to impart a vibrant
green color, particularly to collagen.[1][2][3] This technical guide provides a comprehensive
overview of the safety protocols, handling procedures, and essential data pertinent to the
laboratory use of Naphthol Green B.

Core Safety and Handling

Naphthol Green B is considered a hazardous substance according to OSHA 29 CFR
1910.1200.[4] While some classifications state it is not a hazardous substance or mixture, it is
crucial to handle it with appropriate care to minimize exposure and ensure a safe laboratory
environment.[5]

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory when handling Naphthol Green B to
prevent skin and eye contact, as well as inhalation of the powdered form.

» Eye Protection: Chemical safety goggles or glasses that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166 are required.[6][7]

» Skin Protection: Wear protective gloves (such as nitrile rubber, polychloroprene, or butyl
rubber) and clean, body-covering clothing or a lab coat.[4][8]
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o Respiratory Protection: In situations where dust may become airborne, a NIOSH-approved
particulate respirator should be used.[9][10] Engineering controls like local exhaust
ventilation or use within a chemical fume hood are recommended to keep airborne levels
low.[8][11]

Handling and Storage

Adherence to proper handling and storage protocols is essential for maintaining the stability of
Naphthol Green B and preventing accidental exposure or incompatible reactions.

¢ General Handling: Avoid all personal contact, including inhalation of dust.[4] Do not eat,
drink, or smoke when handling the substance.[4] Wash hands thoroughly with soap and
water after handling.[4]

o Storage: Store in a cool, dry, well-ventilated area in a tightly closed, original container.[4][9]
Keep away from incompatible materials such as strong oxidizing agents.[5][6]

Quantitative Data

The following tables summarize the key physical, chemical, and toxicological data for Naphthol
Green B.

Table 1: Physical and Chemical Properties
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Property Value References
Synonyms Acid Green 1, C.1. 10020 [2]

CAS Number 19381-50-1

Molecular Formula CsoHisFeNsNaz015Ss [2][12]
Molecular Weight 878.46 g/mol [2]
Appearance Dark green to black powder [1][2][4]
Odor Odorless [41[6]
Solubility Soluble in water [51[13]
Absorption Maximum (Amax) 714 nm (in water) [2][14]

pH

9.3 (10 g/L aqueous solution at

20°C) ]

Table 2: Toxicological and Hazard Data
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Parameter

Information

References

Acute Health Effects

May cause eye, skin, and
respiratory tract irritation. May
be harmful if swallowed or

inhaled.

[9]

Chronic Health Effects

Prolonged or repeated
exposure may cause target
organ damage, specifically to
the lungs and mucous

membranes.

[8]

Carcinogenicity

Not classified as a carcinogen
by IARC or ACGIH.

LDso/LCso

Data not available.

[8]1°]

GHS Classification

Not classified as a hazardous
substance or mixture under
GHS by some suppliers, but
considered hazardous by

others.

[4]

NFPA Ratings

Health: 0, Flammaubility: 1,
Instability: 0

[4][6]

Emergency Procedures and First Aid

A clear and immediate response is critical in the event of an accidental exposure to Naphthol

Green B.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention if irritation persists.[3][9]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. Seek medical attention in the event of irritation.[4][8]
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« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[8][9]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and then drink plenty of water.
Never give anything by mouth to an unconscious person. Call a physician immediately.[8][9]

Exposure Event
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First Aid Procedures for Naphthol Green B Exposure.

Spill Response

In the event of a spill, immediate and appropriate cleanup procedures are necessary to prevent
contamination and exposure.

e Minor Spills: Clean up spills immediately. Use dry cleanup procedures and avoid generating
dust. Sweep up, shovel, or vacuum the material and place it into a clean, dry, sealable, and
labeled container for disposal.[4]

o Major Spills: Alert personnel in the area and emergency responders. Control personal
contact by wearing appropriate PPE, including a dust respirator and full suit. Prevent spillage
from entering drains or water courses. Recover the product wherever possible and place it in
a labeled container for disposal.[4][8]
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Workflow for Naphthol Green B Spill Cleanup.
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Experimental Protocols

Naphthol Green B is frequently used as a counterstain in histological procedures, such as in
variations of Masson's Trichrome stain, to visualize collagen.[1][2][15]

General Protocol for Collagen Staining (Counterstain)

This protocol outlines the general steps for using Naphthol Green B as a collagen stain.
Specific timings and solution compositions may need to be optimized based on the tissue type
and the primary stains used.

» Deparaffinization and Rehydration:
o Immerse slides in xylene (two changes of 5 minutes each).

o Rehydrate through a graded series of ethanol (e.g., 100%, 95%, 70%) for 2-3 minutes
each.

o Rinse in distilled water.[2][15]

e Nuclear Staining (if required):
o Stain with a nuclear stain such as Weigert's iron hematoxylin for 5-10 minutes.
o Wash in running tap water.

o Differentiate briefly in acid alcohol if necessary, then "blue" the nuclei in running tap water
or a suitable bluing agent.[15]

e Cytoplasmic Staining (if part of a trichrome method):
o Stain with a cytoplasmic stain like Biebrich scarlet-acid fuchsin.
» Collagen Staining:

o Prepare a 1% Naphthol Green B staining solution (1g of Naphthol Green B in 100 mL of
distilled water, with 1 mL of glacial acetic acid added).[1]

o Immerse slides in the Naphthol Green B solution for 5-10 minutes.[1][15]
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» Rinsing and Dehydration:

o Rinse slides briefly in a 1% acetic acid solution.[1]

o Rapidly dehydrate through graded ethanol solutions (e.g., 95%, 100%).[15]
e Clearing and Mounting:

o Clear in xylene (two changes).

o Mount with a resinous mounting medium.

Click to download full resolution via product page

General Histological Staining Workflow with Naphthol Green B.

Disposal

All waste containing Naphthol Green B must be handled and disposed of in accordance with
local, state, and federal regulations.[4] It should be treated as hazardous chemical waste.[11]
Do not dispose of it down the drain or in regular trash.[11] Contaminated materials and unused
product should be collected in a designated, labeled hazardous waste container for pickup by a
licensed disposal service.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Naphthol Green B: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552161#naphthol-green-b-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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